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Compound of Interest

Compound Name: Lepimectin A4

CAS No.: 171249-05-1

Cat. No.: B3025985

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Lepimectin A4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Lepimectin A4, a potent macrocyclic lactone used in agriculture. The information

is curated for researchers, scientists, and professionals involved in drug development and

analytical sciences.

Core Physicochemical Characteristics
Lepimectin A4 is a semi-synthetic derivative of the milbemycin class of compounds.[1][2] It is

one of the two major components, alongside Lepimectin A3, that constitute the commercial

insecticide Lepimectin.[1][2][3] The structural differences between the A3 and A4 isomers are

subtle, relating to methyl and ethyl substitutions on the milbemycin backbone.[3]
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Property Value Source

IUPAC Name

(6R,13R,25R)-5-O-demethyl-

28-deoxy-6,28-epoxy-25-ethyl-

13-

[[(methoxyimino)phenylacetyl]o

xy]-milbemycin B

[4][5]

CAS Number 171249-05-1 [1][4][5][6]

Molecular Formula C41H53NO10 [1][4][5][6][7][8]

Molecular Weight
719.87 g/mol (also reported as

719.9 g/mol )
[1][4][5][6][7][8]

Exact Mass 719.3669 [4]

Elemental Analysis
C: 68.41%; H: 7.42%; N:

1.95%; O: 22.22%
[4]
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Property Value Source

Appearance Off-white solid [1]

Purity ≥95% [4][5][6][8]

Solubility

Soluble in ethanol, methanol,

Dimethylformamide (DMF),

and Dimethyl sulfoxide

(DMSO).[1][2][4][5][8]

[1][2][4][5][8]

Storage Conditions

Short term (days to weeks): 0 -

4°C; Long term (months to

years): -20°C.[4][5][8]

[4][5][8]

Stability
≥ 4 years when stored properly

at -20°C.[5][8]
[5][8]

Shipping Conditions

Shipped at ambient

temperature as a non-

hazardous chemical.[4][5]

[4][5]

Mechanism of Action: Glutamate-Gated Chloride
Channels
Similar to other milbemycins, Lepimectin A4's insecticidal, acaricidal, and nematocidal

properties stem from its activity as an allosteric modulator of glutamate-gated chloride channels

(GluCls) in invertebrates.[1][2][9] This action leads to an increased influx of chloride ions into

nerve and muscle cells, causing hyperpolarization, which results in paralysis and eventual

death of the target pest.[9]
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Mechanism of action of Lepimectin A4 on GluCl channels.

Experimental Protocols: Residue Analysis
The determination of Lepimectin A4 residues in agricultural products is crucial for ensuring

food safety. High-Performance Liquid Chromatography (HPLC) coupled with a Photodiode

Array (PDA) detector is a common analytical method.[10][11]

Sample Preparation and Extraction
A validated method for determining lepimectin residues in agricultural commodities involves

several key steps:[10][11]

Extraction: The initial step is to extract lepimectin residues from the sample matrix. This is

typically achieved by homogenizing the sample with a solvent like methanol or acetonitrile.

[10][11][12]

Partitioning: A liquid-liquid partitioning step is then employed to separate the analyte from

interfering substances. Dichloromethane or a combination of ethyl acetate and n-hexane are

commonly used for this purpose.[10][12]

Purification/Clean-up: The extract is further purified to remove any remaining matrix

components that could interfere with the analysis. This is often accomplished using Solid

Phase Extraction (SPE) with an aminopropyl (NH2) cartridge.[10][11]

HPLC-PDA Analysis
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The purified sample is then analyzed using an HPLC-PDA system. The specific conditions can

vary, but a general protocol would include:

Chromatographic Column: A C18 reverse-phase column is typically used for separation.

Mobile Phase: A mixture of organic solvents (e.g., acetonitrile) and water in a gradient or

isocratic elution.

Detection: The photodiode array detector is set to monitor the absorbance at the wavelength

of maximum absorbance for Lepimectin A4.

Quantification: The concentration of lepimectin is determined by comparing the peak area of

the analyte in the sample to that of a known standard. The limit of detection (LOD) and limit

of quantification (LOQ) for this method have been reported as 0.005 mg/kg and 0.01 mg/kg,

respectively.[10][11]
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Workflow for the analysis of Lepimectin A4 residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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